Cas no 202656-23-3 (1,3-Dichloropropene-d4 (cis/trans mixture))

• Product Name: 1,3-Dichloropropene-d4 (cis/trans mixture)
• CAS No: 202656-23-3
• MF: C₃H₄Cl₂
• MW: 114.994505882263
• CID: 241089
• PubChem ID: 102602172
• Update Time: 2025-08-04

1,3-Dichloropropene-d4 (cis/trans mixture) Chemical and Physical Properties

Names and Identifiers

• 1-Propene-1,2,3,3-d4,1,3-dichloro- (9CI)
• 3-(Methoxy-d3)-1-propanol
• AG-H-47012
• CTK8F4742
• d3-3-methoxy-1-propanol
• D-3-Carboethoxy-3,4-dihydro-isocarbostyril
• D-3-Tosylglycerol
• d4-1,3-dichloropropene
• FT-0671355
• F90755
• (E)-1, 3-dichloro-1, 2, 3, 3-tetradeuterioprop-1-ene
• (E)-1,3-dichloro-1,2,3,3-tetradeuterioprop-1-ene
• 202656-23-3
• 1,3-DICHLOROPROPENE-D4
• 1,3-Dichloropropene-d4 (cis/trans mixture)

• Inchi： 1S/C3H4Cl2/c4-2-1-3-5/h1-2H,3H2/b2-1+/i1D,2D,3D2
• InChI Key： UOORRWUZONOOLO-PAANGKQJSA-N
• SMILES： ClC([2H])([2H])/C(/[2H])=C(\[2H])/Cl

Computed Properties

• Exact Mass: 113.994
• Monoisotopic Mass: 113.994
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 31.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 1.97770

Additional information on 1,3-Dichloropropene-d4 (cis/trans mixture)

1,3-Dichloropropene-d4 (cis/trans mixture) and Its Applications in Modern Chemical Research

1,3-Dichloropropene-d4 (cis/trans mixture) is a specialized isotope-labeled compound with the CAS number 202656-23-3. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and versatile applications. The presence of deuterium atoms in the molecular structure enhances its suitability for various analytical and synthetic processes, making it a valuable tool in the development of new methodologies and compounds.

The molecular structure of 1,3-Dichloropropene-d4 (cis/trans mixture) consists of a propene backbone substituted with two chlorine atoms and deuterium atoms. This configuration allows for a wide range of chemical reactions, including substitution, addition, and elimination reactions, which are crucial for synthesizing complex molecules. The cis/trans mixture aspect of the compound refers to the presence of both cis and trans isomers, each with distinct physical and chemical properties that can be exploited for specific research purposes.

In recent years, the use of isotope-labeled compounds like 1,3-Dichloropropene-d4 (cis/trans mixture) has become increasingly prevalent in academic and industrial research. These compounds are particularly useful in studying reaction mechanisms, identifying intermediates, and developing new synthetic pathways. The deuterium-labeled version provides a means to track the movement of atoms during reactions without interfering with the overall process, offering researchers a clear and precise understanding of molecular transformations.

One of the most compelling applications of 1,3-Dichloropropene-d4 (cis/trans mixture) is in the field of drug discovery and development. The ability to label compounds with deuterium atoms can lead to the creation of drugs with improved pharmacokinetic properties. For instance, deuterium labeling has been shown to increase the metabolic stability of certain pharmaceuticals, thereby extending their half-life in the body. This can lead to more effective treatments with fewer side effects. Recent studies have demonstrated that drugs labeled with deuterium atoms exhibit enhanced bioavailability and reduced clearance rates, making them attractive candidates for clinical development.

The compound's dual functionality as a chlorinated alkene also makes it a valuable intermediate in organic synthesis. Researchers have utilized 1,3-Dichloropropene-d4 (cis/trans mixture) to construct complex molecular frameworks by introducing chlorine atoms at specific positions while maintaining the integrity of the deuterium labels. This approach has been particularly useful in the synthesis of natural products and bioactive molecules that require precise stereochemical control. The ability to manipulate both chlorine and deuterium atoms provides chemists with a high degree of flexibility in designing synthetic routes.

Advances in analytical techniques have further expanded the utility of 1,3-Dichloropropene-d4 (cis/trans mixture). Techniques such as nuclear magnetic resonance (NMR) spectroscopy are particularly sensitive to deuterium atoms, allowing researchers to gain detailed insights into molecular structures and reaction mechanisms. The distinct NMR signals from deuterium-labeled compounds enable high-resolution structural elucidation, which is essential for understanding complex biological systems. Additionally, mass spectrometry techniques can be used to confirm the presence and distribution of deuterium atoms within a molecule.

The pharmaceutical industry has also embraced the use of isotope-labeled compounds like 1,3-Dichloropropene-d4 (cis/trans mixture) for metabolic studies. By tracking labeled compounds through biological systems, researchers can gain valuable information about drug metabolism and pharmacokinetics. This information is critical for optimizing drug formulations and predicting potential side effects. Furthermore, deuterium labeling has been used to study enzyme mechanisms by observing how labeled substrates are processed within enzymatic reactions.

In conclusion,1,3-Dichloropropene-d4 (cis/trans mixture) is a versatile and highly valuable compound in modern chemical research. Its unique combination of chlorinated alkene functionality and deuterium labeling makes it an indispensable tool for synthetic chemists, pharmacologists, and biochemists alike. As research continues to evolve，the applications of this compound are likely to expand even further，providing new insights into complex biological processes and enabling the development of innovative therapeutic strategies.